Cas no 168127-02-4 (3H-[1,2,4]Triazino[6,1-b]quinazoline-4,10-dione, 3-(2-methylphenyl)-)

• Product Name: 3H-[1,2,4]Triazino[6,1-b]quinazoline-4,10-dione, 3-(2-methylphenyl)-
• CAS No: 168127-02-4
• MF: C₁₇H₁₂N₄O₂
• MW: 304.30278301239
• CID: 1348928
• Update Time: 2024-08-17

3H-[1,2,4]Triazino[6,1-b]quinazoline-4,10-dione, 3-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-[1,2,4]Triazino[6,1-b]quinazoline-4,10-dione, 3-(2-methylphenyl)-

• Inchi： 1S/C17H12N4O2/c1-11-6-2-5-9-14(11)20-10-18-21-15(17(20)23)19-13-8-4-3-7-12(13)16(21)22/h2-10H,1H3
• InChI Key： USQBMFLDCGTESI-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)N2N=CN(C3=CC=CC=C3C)C(=O)C=12

Computed Properties

• Exact Mass: 304.09616

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 474.6±38.0 °C(Predicted)
• PSA: 65.34
• pka: -0.47±0.20(Predicted)